Cas no 2227646-27-5 ((2R)-1-(4-bromo-2-chlorophenyl)propan-2-ol)

• Product Name: (2R)-1-(4-bromo-2-chlorophenyl)propan-2-ol
• CAS No: 2227646-27-5
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• CID: 5883686
• PubChem ID: 165645105
• Update Time: 2025-05-22

(2R)-1-(4-bromo-2-chlorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(4-bromo-2-chlorophenyl)propan-2-ol
• EN300-1925183
• 2227646-27-5

• Inchi： 1S/C9H10BrClO/c1-6(12)4-7-2-3-8(10)5-9(7)11/h2-3,5-6,12H,4H2,1H3/t6-/m1/s1
• InChI Key： MNBPJBAHOYJVEN-ZCFIWIBFSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C[C@@H](C)O

Computed Properties

• Exact Mass: 247.96036g/mol
• Monoisotopic Mass: 247.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-1-(4-bromo-2-chlorophenyl)propan-2-ol

(2R)-1-(4-bromo-2-chlorophenyl)propan-2-ol (CAS No. 2227646-27-5)

The compound (2R)-1-(4-bromo-2-chlorophenyl)propan-2-ol, with the CAS registry number 2227646-27-5, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, material science, and environmental chemistry. This compound is characterized by its unique stereochemistry, with the (R) configuration at the second carbon of the propanol group, which plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the potential of (R)-1-(4-bromo-2-chlorophenyl)propan-2-ol as a key intermediate in the synthesis of bioactive molecules. Its ability to undergo various nucleophilic substitutions and oxidations makes it an invaluable building block in drug discovery programs. For instance, researchers have successfully utilized this compound to synthesize novel kinase inhibitors, which show promising activity against various cancer cell lines.

In terms of synthesis, the preparation of CAS No. 227646-30 involves a multi-step process that typically begins with the bromination of a suitable aromatic substrate. The subsequent introduction of the chloro group and the formation of the propanol moiety are carried out under strictly controlled conditions to ensure high enantiomeric purity. The stereochemical outcome is often achieved through asymmetric catalysis or resolution techniques, underscoring the importance of chirality in modern organic synthesis.

The application of 1-(4-bromo-3-chlorophenyl)propan-1,3-diol extends beyond pharmaceuticals. It has been explored as a precursor in the development of advanced materials, such as optoelectronic devices and sensors. Its electronic properties, influenced by the halogen substituents on the aromatic ring, make it a candidate for use in organic electronics.

From an environmental perspective, understanding the fate and transport of propanol derivatives like this compound is critical. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions, providing insights into its potential impact on aquatic ecosystems. This information is vital for regulatory agencies aiming to assess its safety and establish guidelines for industrial use.

In conclusion, (R)-1-(4-bromo-3-chlorophenyl)propanol represents a versatile compound with diverse applications across multiple disciplines. Its synthesis, properties, and applications continue to be subjects of intense research, driven by the demand for innovative solutions in medicine and technology.